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Compound of Interest

Compound Name: (2R)-2-cyclohexyloxirane

Cat. No.: B15301039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

(2R)-2-cyclohexyloxirane, a reactive epoxide compound. The information herein is intended

to support safe laboratory practices and risk mitigation in research and development settings.

Chemical and Physical Properties
(2R)-2-cyclohexyloxirane is a flammable liquid and vapor with a molecular weight of 126.20

g/mol .[1][2] Its chemical structure and key physical properties are summarized in the table

below. Understanding these properties is crucial for implementing appropriate safety measures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15301039?utm_src=pdf-interest
https://www.benchchem.com/product/b15301039?utm_src=pdf-body
https://www.benchchem.com/product/b15301039?utm_src=pdf-body
https://en.wikipedia.org/wiki/Epoxy
https://www.thepsci.eu/news-updates/updates-to-oecd-in-vitro-and-in-chemico-test-guidelines-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15301039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₈H₁₄O [1][2]

Molecular Weight 126.20 g/mol [1][2]

CAS Number 3483-39-4 [1]

Appearance Colorless liquid (presumed) General chemical knowledge

Boiling Point 167.5 °C at 760 mmHg

Flash Point 41.5 °C

Density 1.014 g/cm³

Vapor Pressure
1.8053 hPa @ 20°C

(estimated)
[2]

XLogP3-AA 2.3 [1][2]

Hazard Identification and GHS Classification
(2R)-2-cyclohexyloxirane is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The key hazard

statements and pictograms are outlined below.
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GHS Classification Hazard Statement Pictogram

Flammable liquids - Category 3
H226: Flammable liquid and

vapor[1]

Acute toxicity, oral - Category 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation -

Category 2
H315: Causes skin irritation[1]

Serious eye damage/eye

irritation - Category 2A

H319: Causes serious eye

irritation[1]

Acute toxicity, inhalation -

Category 4
H332: Harmful if inhaled[1]

Specific target organ toxicity,

single exposure - Category 3

(Narcotic effects)

H336: May cause drowsiness

or dizziness[1]

Carcinogenicity - Category 2
H351: Suspected of causing

cancer[1]

Signal Word: Warning[1]

Safe Handling and Storage
Given its hazardous properties, strict adherence to safety protocols is mandatory when

handling (2R)-2-cyclohexyloxirane.

3.1. Personal Protective Equipment (PPE)

A comprehensive assessment of necessary PPE should be conducted before handling this

compound. The following are minimum requirements:

Eye Protection: Chemical safety goggles are required. In situations with a higher risk of

splashing, a face shield should also be worn.

Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile) are

essential.
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If the potential for inhalation exists and a fume hood is not available,

a respirator with an appropriate organic vapor cartridge should be used.

3.2. Storage

Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other sources of ignition.

Store separately from oxidizing agents, strong acids, and strong bases.

Accidental Release and First Aid Measures
4.1. Accidental Release

In the event of a spill, the following steps should be taken:

Evacuate the area and ensure adequate ventilation.

Eliminate all ignition sources.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

4.2. First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Protocols for Safety Assessment
The following are detailed methodologies for key in vitro experiments to assess the

toxicological profile of (2R)-2-cyclohexyloxirane.

5.1. In Vitro Cytotoxicity - MTT Assay

This assay determines the concentration at which the compound reduces the viability of

cultured cells.

Materials:

Human cell line (e.g., HepG2 - liver carcinoma, HaCaT - keratinocytes)

Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and

antibiotics

(2R)-2-cyclohexyloxirane

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

96-well microplates

Methodology:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.
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Prepare a stock solution of (2R)-2-cyclohexyloxirane in a suitable solvent (e.g., DMSO)

and create a series of dilutions in the cell culture medium.

Remove the existing medium from the cells and replace it with the medium containing the

various concentrations of the test compound. Include a vehicle control (medium with the

solvent) and a negative control (medium only).

Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

After incubation, add MTT solution to each well and incubate for a further 2-4 hours.

During this time, viable cells will metabolize the MTT into formazan crystals.

Add the solubilization solution to each well to dissolve the formazan crystals.

Measure the absorbance of each well at a specific wavelength (typically around 570 nm)

using a microplate reader.

Calculate the percentage of cell viability for each concentration relative to the control and

determine the IC50 value (the concentration that inhibits 50% of cell viability).

5.2. In Vitro Skin Irritation - Reconstructed Human Epidermis (RhE) Test

This test assesses the potential of the compound to cause skin irritation.

Materials:

Reconstructed human epidermis tissue models (e.g., EpiDerm™, SkinEthic™ RHE)

Assay medium provided with the tissue models

(2R)-2-cyclohexyloxirane

Positive control (e.g., 5% Sodium Dodecyl Sulfate)

Negative control (e.g., Phosphate Buffered Saline)

MTT assay reagents

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15301039?utm_src=pdf-body
https://www.benchchem.com/product/b15301039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15301039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Place the RhE tissues in a 6- or 24-well plate containing assay medium and pre-incubate.

Apply a defined amount of (2R)-2-cyclohexyloxirane directly to the surface of the tissue.

Treat other tissues with the positive and negative controls.

Incubate for a specified exposure time (e.g., 60 minutes).

After exposure, thoroughly wash the tissues to remove the test substance.

Transfer the tissues to fresh medium and incubate for a post-exposure period (e.g., 42

hours).

Following the post-incubation period, assess tissue viability using the MTT assay as

described in the cytotoxicity protocol.

A chemical is classified as an irritant if the tissue viability is reduced to 50% or less

compared to the negative control.[3]

Potential Signaling Pathways and Risk Assessment
6.1. Potential Toxicological Signaling Pathways

Epoxides are reactive electrophiles that can interact with cellular nucleophiles such as DNA,

RNA, and proteins. This reactivity is the basis for their potential toxicity and carcinogenicity.

While specific signaling pathways for (2R)-2-cyclohexyloxirane are not well-documented, the

broader class of epoxides is known to potentially influence several key cellular signaling

cascades. The diagram below illustrates a generalized pathway of how a toxic epoxide could

induce cellular stress and lead to apoptosis.
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Step 1: Hazard Identification Step 2: Exposure Assessment

Step 3: Risk Characterization

Step 4: Control & Mitigation

Step 5: Review & Documentation

Identify Chemical:
(2R)-2-cyclohexyloxirane

Review Safety Data Sheet (SDS)
and Literature

List Physicochemical Hazards
(Flammability, Reactivity)

List Health Hazards
(Toxicity, Irritation, Carcinogenicity)

Determine Severity
of Potential Harm

Define Experimental Procedure
(Scale, Duration, Frequency)

Identify Potential Exposure Routes
(Inhalation, Dermal, Ingestion)

Evaluate Existing Controls
(Fume Hood, PPE)

Determine Likelihood
of Exposure

Assign Risk Level
(Low, Medium, High)

Implement/Enhance
Engineering Controls

(e.g., Fume Hood Use)

If Risk is Medium/High

Specify and Mandate
Personal Protective Equipment (PPE)

If Risk is Medium/High

Develop Standard
Operating Procedure (SOP)

Establish Emergency
Procedures

Document Risk Assessment

Review Periodically and
After Incidents/Changes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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